2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide

• IUPAC Name: 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H16Cl2N2O2/c1-12-8-13(15-4-2-3-5-18(15)23-12)10-22-19(24)11-25-14-6-7-16(20)17(21)9-14/h2-9H,10-11H2,1H3,(H,22,24)
• InChI Key: BVFFZNYGLOQXSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)CNC(=O)COC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O2
• Molecular Weight: 375.2 g/mol

Description

2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide, also known as DPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPA is a member of the family of acetanilide herbicides and is commonly used in agriculture to control broadleaf weeds. However, in recent years, DPA has gained significant attention in the scientific community due to its unique properties and potential applications in various fields of research.

Mechanism of Action

2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide exerts its anticancer effects by targeting the microtubule network within the cell. Microtubules are essential components of the cytoskeleton and play a critical role in cell division. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide disrupts the microtubule network by binding to the colchicine binding site on tubulin, a protein that makes up the microtubules. This binding ultimately leads to the destabilization of the microtubule network, which results in cell death.
Biochemical and Physiological Effects:
2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been shown to have a range of biochemical and physiological effects on cells. In addition to its anticancer effects, 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has also been shown to have anti-inflammatory properties. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide inhibits the production of pro-inflammatory cytokines, which are molecules that play a critical role in the inflammatory response. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has also been shown to have analgesic properties, making it a potential candidate for the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide in lab experiments is its well-established synthesis method, making it readily available for research purposes. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide is also relatively stable, making it easy to handle and store. However, there are some limitations to using 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide in lab experiments. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has a relatively short half-life in vivo, which limits its potential applications in vivo. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide is also highly toxic, making it challenging to work with in large quantities.

Future Directions

There are several potential future directions for research on 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide. One potential direction is to explore the use of 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide in combination with other anticancer drugs to enhance its efficacy. Another potential direction is to investigate the use of 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide in the treatment of other diseases, such as inflammatory bowel disease and arthritis. Finally, future research could focus on developing new analogs of 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide with improved pharmacokinetic properties and reduced toxicity.
Conclusion:
In conclusion, 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide is a synthetic compound that has gained significant attention in the scientific community due to its unique properties and potential applications in various fields of research. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been extensively studied for its potential applications in cancer research and has also been shown to have anti-inflammatory and analgesic properties. While there are some limitations to using 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide in lab experiments, its well-established synthesis method and relative stability make it a valuable tool for scientific research. Future research on 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide could focus on exploring its use in combination with other drugs and investigating its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide involves the reaction between 2-methylquinoline-4-carbaldehyde and 2-(3,4-dichlorophenoxy)acetic acid in the presence of a reducing agent. The resulting product is then purified through a series of chromatographic techniques to obtain pure 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide. The synthesis of 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been well established and is relatively straightforward.

Scientific Research Applications

2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been extensively studied for its potential applications in scientific research. One of the most significant applications of 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide is in the field of cancer research. 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been shown to inhibit the growth of cancer cells by disrupting the microtubule network within the cell. This disruption ultimately leads to cell death, making 2-(3,4-dichlorophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide a potential candidate for cancer treatment.